Cas no 1803827-29-3 (Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate)
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C10H9F4NO2/c1-2-17-8(16)5-6-3-4-7(11)15-9(6)10(12,13)14/h3-4H,2,5H2,1H3
- InChI Key: KXJOSGJJOCIAAS-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(N=1)F)CC(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005503-250mg |
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate |
1803827-29-3 | 95% | 250mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A029005503-500mg |
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate |
1803827-29-3 | 95% | 500mg |
$1,786.10 | 2022-04-02 | |
| Alichem | A029005503-1g |
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate |
1803827-29-3 | 95% | 1g |
$2,808.15 | 2022-04-02 |
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1803827-29-3): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1803827-29-3, is a highly valuable compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both fluoro and trifluoromethyl substituents, contribute to its remarkable pharmacological properties and make it an attractive candidate for further medicinal chemistry exploration.
The< strong>fluoro and trifluoromethyl groups in Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate play a pivotal role in modulating the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. These substituents are well-documented for their ability to enhance drug efficacy and prolong half-life, making them indispensable in modern drug design. Recent studies have highlighted the compound's potential in developing novel antipsychotic and anti-inflammatory agents, where its structural motifs are leveraged to achieve high selectivity and potency.
In the context of drug discovery, Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate has been utilized as a building block for more complex molecules. Its pyridine core is a common scaffold in many pharmacologically active compounds, providing a stable framework that can be modified to target specific biological pathways. For instance, researchers have employed this intermediate to synthesize derivatives with enhanced activity against enzymes involved in neurodegenerative diseases. The< strong>fluoro substitution at the 6-position and the< strong>trifluoromethyl group at the 2-position are strategically positioned to optimize interactions with protein targets, thereby improving overall drug performance.
The synthesis of Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate involves multi-step organic transformations that highlight the sophistication of modern synthetic methodologies. Key steps include condensation reactions, fluorination processes, and acetylation to introduce the characteristic functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only underscore the compound's industrial relevance but also demonstrate the progress in catalytic chemistry that enables efficient production of complex heterocyclic compounds.
Recent advancements in computational chemistry have further enhanced the utility of Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate. Molecular modeling studies have revealed insights into how its structural features influence binding interactions with biological targets, providing a rational basis for designing next-generation drugs. These computational approaches complement experimental efforts by predicting optimal modifications to maximize pharmacological efficacy. The integration of experimental data with computational insights has become a cornerstone of modern drug development, ensuring that compounds like Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate are optimized for clinical applications.
The pharmacological profile of Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate has been extensively studied in preclinical models. Research indicates that derivatives of this compound exhibit promising activity against various disease states, including central nervous system disorders and chronic inflammatory conditions. The< strong>fluoro and< strong>trifluoromethyl substituents contribute to its ability to modulate neurotransmitter systems and inhibit pro-inflammatory pathways. Preclinical trials have demonstrated encouraging results in animal models, paving the way for potential human trials and commercialization. These findings underscore the importance of this intermediate in advancing therapeutic strategies for unmet medical needs.
The industrial significance of Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate extends beyond academic research into practical applications in pharmaceutical manufacturing. Its role as an intermediate allows for scalable production of more complex drugs, supporting the global demand for innovative therapeutics. Companies specializing in fine chemical synthesis have integrated this compound into their catalogues due to its versatility and reliability. As drug discovery continues to evolve, intermediates like Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate will remain integral to developing novel treatments that address diverse therapeutic areas.
In conclusion, Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1803827-29-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. The integration of advanced synthetic techniques with computational modeling has further enhanced its utility, ensuring that it remains at the forefront of drug discovery efforts worldwide. As research progresses, this compound will continue to play a pivotal role in addressing some of today's most pressing medical challenges.
1803827-29-3 (Ethyl 6-fluoro-2-(trifluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)